![molecular formula C15H11ClN6 B287718 5-amino-1-(6-chloro-2-phenyl-4-pyrimidinyl)-3-methyl-1H-pyrazole-4-carbonitrile](/img/structure/B287718.png)
5-amino-1-(6-chloro-2-phenyl-4-pyrimidinyl)-3-methyl-1H-pyrazole-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-amino-1-(6-chloro-2-phenyl-4-pyrimidinyl)-3-methyl-1H-pyrazole-4-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known by its chemical name, CP-690,550, and is a selective Janus kinase 3 (JAK3) inhibitor.
Mechanism of Action
The mechanism of action of CP-690,550 involves the inhibition of the 5-amino-1-(6-chloro-2-phenyl-4-pyrimidinyl)-3-methyl-1H-pyrazole-4-carbonitrile enzyme, which is a key component of the immune response. This compound plays a critical role in the activation of T cells, which are responsible for the immune response. By inhibiting this compound, CP-690,550 effectively suppresses the immune response, which is a key factor in the development of autoimmune diseases.
Biochemical and Physiological Effects:
CP-690,550 has been shown to have significant biochemical and physiological effects on the body. In addition to its immunosuppressive effects, CP-690,550 has also been shown to reduce inflammation and pain associated with autoimmune diseases. However, it is important to note that CP-690,550 can also have negative effects on the body, including an increased risk of infection.
Advantages and Limitations for Lab Experiments
One of the main advantages of CP-690,550 for lab experiments is its selectivity for 5-amino-1-(6-chloro-2-phenyl-4-pyrimidinyl)-3-methyl-1H-pyrazole-4-carbonitrile, which makes it a valuable tool for studying the immune response. However, CP-690,550 also has limitations, including its potential toxicity and the need for careful dosing to avoid negative effects on the body.
Future Directions
There are several potential future directions for research involving CP-690,550. One area of interest is in the development of new therapies for autoimmune diseases that are more effective and have fewer side effects than current treatments. Another potential direction for research is in the development of new 5-amino-1-(6-chloro-2-phenyl-4-pyrimidinyl)-3-methyl-1H-pyrazole-4-carbonitrile inhibitors that are even more selective and effective than CP-690,550. Additionally, CP-690,550 may have potential applications in other areas of research, such as cancer treatment and organ transplantation.
Synthesis Methods
The synthesis of CP-690,550 involves a multi-step process that starts with the reaction of 6-chloro-2-phenyl-4-pyrimidinamine with 3-methyl-1H-pyrazole-4-carbonitrile in the presence of a base. The resulting intermediate is then reacted with various reagents to produce the final product.
Scientific Research Applications
CP-690,550 has been extensively studied for its potential applications in various fields of scientific research. One of the most promising areas of research is in the treatment of autoimmune diseases such as rheumatoid arthritis, psoriasis, and multiple sclerosis. CP-690,550 has been shown to effectively suppress the immune response, which is a key factor in the development of these diseases.
properties
Molecular Formula |
C15H11ClN6 |
---|---|
Molecular Weight |
310.74 g/mol |
IUPAC Name |
5-amino-1-(6-chloro-2-phenylpyrimidin-4-yl)-3-methylpyrazole-4-carbonitrile |
InChI |
InChI=1S/C15H11ClN6/c1-9-11(8-17)14(18)22(21-9)13-7-12(16)19-15(20-13)10-5-3-2-4-6-10/h2-7H,18H2,1H3 |
InChI Key |
UTRQWDCAFUOMAL-UHFFFAOYSA-N |
SMILES |
CC1=NN(C(=C1C#N)N)C2=CC(=NC(=N2)C3=CC=CC=C3)Cl |
Canonical SMILES |
CC1=NN(C(=C1C#N)N)C2=CC(=NC(=N2)C3=CC=CC=C3)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.